1-{2-[4-(4-Ethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-pyrrolidinone

• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 1-[2-[4-(4-ethylphenyl)piperazin-1-yl]-2-oxoethyl]pyrrolidin-2-one
• InChI: InChI=1S/C18H25N3O2/c1-2-15-5-7-16(8-6-15)19-10-12-20(13-11-19)18(23)14-21-9-3-4-17(21)22/h5-8H,2-4,9-14H2,1H3
• InChI Key: NCVYILZJRVSIAT-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2CCN(CC2)C(=O)CN3CCCC3=O

Description

1-{2-[4-(4-Ethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-pyrrolidinone, also known as JNJ-40411813, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-{2-[4-(4-Ethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-pyrrolidinone involves its binding to the dopamine D2 receptor and blocking its activity. This leads to a decrease in the release of dopamine, which is associated with the symptoms of anxiety, depression, and schizophrenia.
Biochemical and Physiological Effects
1-{2-[4-(4-Ethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-pyrrolidinone has been shown to have several biochemical and physiological effects, including a decrease in the release of dopamine in the brain, which is associated with the symptoms of anxiety, depression, and schizophrenia. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-{2-[4-(4-Ethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-pyrrolidinone is its selectivity for the dopamine D2 receptor, which makes it a potentially safer alternative to other antipsychotic drugs that have a broader range of receptor targets. However, one of the limitations of this compound is its relatively short half-life, which may limit its therapeutic efficacy.

Future Directions

There are several future directions for the research on 1-{2-[4-(4-Ethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-pyrrolidinone, including the development of more potent and selective compounds, the investigation of its potential therapeutic applications in other diseases, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the optimal dosing and administration of this compound for therapeutic use.
Conclusion
In conclusion, 1-{2-[4-(4-Ethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-pyrrolidinone is a novel compound with potential therapeutic applications in various diseases, including anxiety, depression, and schizophrenia. Its selectivity for the dopamine D2 receptor makes it a potentially safer alternative to other antipsychotic drugs, but its short half-life may limit its therapeutic efficacy. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-{2-[4-(4-Ethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-pyrrolidinone involves the reaction of 4-(4-ethylphenyl)piperazine with ethyl 2-oxo-4-(2-pyrrolidin-1-yl)butanoate in the presence of a base. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

1-{2-[4-(4-Ethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-pyrrolidinone has been extensively studied for its potential therapeutic applications in various diseases, including anxiety, depression, and schizophrenia. It has been shown to act as a selective antagonist of the dopamine D2 receptor, which plays a crucial role in the pathophysiology of these disorders.